Cas no 2648936-49-4 ((2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid)

• Product Name: (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid
• CAS No: 2648936-49-4
• MF: C₃₁H₃₄N₂O₆
• MW: 530.611468791962
• CID: 5835716
• PubChem ID: 165564091
• Update Time: 2025-06-03

(2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1546200
• 2648936-49-4
• (2S,3R)-3-(benzyloxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid
• (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid

• Inchi： 1S/C31H34N2O6/c1-19(29(34)33-28(30(35)36)21(3)38-17-22-11-5-4-6-12-22)20(2)32-31(37)39-18-27-25-15-9-7-13-23(25)24-14-8-10-16-26(24)27/h4-16,19-21,27-28H,17-18H2,1-3H3,(H,32,37)(H,33,34)(H,35,36)/t19?,20?,21-,28+/m1/s1
• InChI Key： PPGUWXQMGXAEMS-ICKVPVAGSA-N
• SMILES： O(C(NC(C)C(C)C(N[C@H](C(=O)O)[C@@H](C)OCC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 530.24168681g/mol
• Monoisotopic Mass: 530.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 12
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 114Ų

Additional information on (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid

Comprehensive Overview of (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid (CAS No. 2648936-49-4)

The compound (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid (CAS No. 2648936-49-4) is a highly specialized chiral molecule with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a benzyloxy group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable building block for the development of novel therapeutics. Researchers and industry professionals are increasingly interested in this compound due to its role in advancing drug discovery and bioconjugation techniques.

One of the key features of (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid is its stereochemistry, which is critical for its biological activity. The (2S,3R) configuration ensures high enantiomeric purity, a factor that is essential for the efficacy and safety of peptide-based drugs. This compound is often used in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for the amino functionality, allowing for sequential peptide chain elongation.

In recent years, the demand for custom peptide synthesis has surged, driven by the growing interest in personalized medicine and targeted therapies. (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid plays a pivotal role in this field, enabling the production of complex peptides with precise structural control. Its compatibility with automated synthesizers and high-yield reactions makes it a preferred choice for researchers exploring cancer therapeutics, antimicrobial peptides, and vaccine development.

The compound's benzyloxy moiety further enhances its utility by providing additional protection for hydroxyl groups during synthesis. This feature is particularly valuable in the synthesis of glycopeptides and other post-translationally modified peptides, which are gaining attention for their potential in treating autoimmune diseases and infectious diseases. As the pharmaceutical industry shifts toward more sophisticated biologics, the importance of high-quality intermediates like (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid cannot be overstated.

Another area where this compound excels is in prodrug design. Prodrugs are inactive precursors that are metabolized into active drugs within the body, improving bioavailability and reducing side effects. The Fmoc-protected amino acid derivative of (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid can be strategically incorporated into prodrug candidates, offering controlled release and enhanced stability. This application aligns with the current trend toward sustained-release formulations and patient-centric drug delivery systems.

From a synthetic chemistry perspective, the compound's robustness under standard Fmoc deprotection conditions (typically using piperidine) ensures smooth integration into multi-step synthetic routes. Its stability in organic solvents like dimethylformamide (DMF) and dichloromethane (DCM) further simplifies handling and purification processes. These properties make it a staple in laboratories focused on medicinal chemistry and chemical biology.

In conclusion, (2S,3R)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid (CAS No. 2648936-49-4) is a versatile and indispensable tool in modern pharmaceutical research. Its applications span from peptide therapeutics to prodrug development, reflecting the compound's adaptability to emerging trends in drug design. As the scientific community continues to explore innovative solutions for unmet medical needs, this compound will undoubtedly remain at the forefront of cutting-edge research.